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Abstract
2,6-Dihydroxybenzoic acid, also known as γ-resorcylic acid, is a significant organic

compound with a rich history rooted in the development of aromatic chemistry. Though its own

biological activity is modest, it serves as a crucial intermediate in the synthesis of a wide array

of pharmaceuticals, agrochemicals, and dyes. This technical guide provides an in-depth

exploration of the discovery, historical synthesis, and modern preparative methods for 2,6-
dihydroxybenzoic acid. It includes a compilation of its physicochemical properties, detailed

experimental protocols for key syntheses, and an overview of its role as a secondary

metabolite and precursor to bioactive molecules.

Introduction
2,6-Dihydroxybenzoic acid (2,6-DHBA) is a dihydroxybenzoic acid characterized by hydroxyl

groups at the 2 and 6 positions of the benzene ring relative to the carboxyl group.[1] This

substitution pattern confers unique chemical properties that have been exploited in organic

synthesis for over a century. Its historical context is intertwined with the study of resorcinol and

its derivatives, a class of compounds that has been pivotal in the advancement of synthetic

organic chemistry.[2] Today, 2,6-DHBA continues to be a valuable building block in the

development of novel chemical entities with diverse applications.[3]
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History of Discovery and Synthesis
The initial discovery of 2,6-dihydroxybenzoic acid, then referred to as γ-resorcylic acid, is

credited to Senhofer and Brunner in 1879.[2] They first prepared the compound in a low yield

via the carboxylation of resorcinol.[2] For many years, the synthesis of γ-resorcylic acid

remained a challenge, with methods such as that developed by Mauthner from m-

dinitrobenzene providing only a modest 12% overall yield.[2]

A significant advancement in the preparation of 2,6-dihydroxybenzoic acid was reported in

1952 by Cartwright, Jones, and Marmion.[2] Their work, aimed at producing sodium γ-

resorcylate for clinical testing in cases of rheumatic fever, established a more efficient synthetic

route starting from 2,6-dihydroxyacetophenone.[2] This method involved methylation, followed

by hypochlorite oxidation and subsequent demethylation, achieving a remarkable 91% yield.[2]

The traditional method for synthesizing resorcylic acids, including the 2,6-isomer, often involves

the Kolbe-Schmitt reaction, where an alkali metal salt of resorcinol is carboxylated with carbon

dioxide under heat and pressure.[3] However, this reaction typically yields a mixture of isomers,

primarily the 2,4- and 2,6-dihydroxybenzoic acids, necessitating separation.

Physicochemical Properties
2,6-Dihydroxybenzoic acid is an off-white crystalline powder with the chemical formula

C₇H₆O₄ and a molecular weight of 154.12 g/mol .[1][4] A summary of its key physical and

chemical properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₇H₆O₄ [1]

Molecular Weight 154.12 g/mol [1]

Appearance Off-white crystalline powder [4]

Melting Point 165 °C (decomposes) [4]

Solubility in Water 9560 mg/L at 25 °C [5]

logP (o/w) 2.20 [5]

CAS Number 303-07-1 [1]

Synonyms
γ-Resorcylic acid, 2-

Carboxyresorcinol
[1]

Experimental Protocols
Synthesis of 2,6-Dihydroxybenzoic Acid via the Method
of Cartwright, Jones, and Marmion (1952)
This synthesis provides a high-yield route to 2,6-dihydroxybenzoic acid from 2,6-

dihydroxyacetophenone. The overall workflow is depicted in the diagram below.

Step 1: Methylation Step 2: Hypochlorite Oxidation Step 3: Demethylation

2,6-Dihydroxyacetophenone 2,6-Dimethoxyacetophenone
Methyl Sulphate, NaOH

2,6-Dimethoxybenzoic acidSodium Hypochlorite 2,6-Dihydroxybenzoic acidAluminium Chloride

Click to download full resolution via product page

High-yield synthesis of 2,6-dihydroxybenzoic acid.

Experimental Details:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzoic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzoic-Acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9209110.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9209110.htm
http://www.thegoodscentscompany.com/data/rw1166771.html
http://www.thegoodscentscompany.com/data/rw1166771.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzoic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzoic-Acid
https://www.benchchem.com/product/b147525?utm_src=pdf-body
https://www.benchchem.com/product/b147525?utm_src=pdf-body
https://www.benchchem.com/product/b147525?utm_src=pdf-body-img
https://www.benchchem.com/product/b147525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Methylation of 2,6-Dihydroxyacetophenone. To a suspension of 2,6-

dihydroxyacetophenone (133 g) in water (100 c.c.) under a nitrogen atmosphere, a solution

of sodium hydroxide (140 g) in water (150 c.c.) is added. Methyl sulphate (320 g) is then

introduced at a rate sufficient to maintain gentle boiling. The mixture is subsequently heated

on a steam bath for 30 minutes. The product, 2,6-dimethoxyacetophenone, is obtained by

distillation.[2]

Step 2: Hypochlorite Oxidation of 2,6-Dimethoxyacetophenone. The purified 2,6-

dimethoxyacetophenone is oxidized using sodium hypochlorite. It is crucial to completely

remove any excess sodium hypochlorite before acidification to prevent the formation of 3-

chloro-2,6-dimethoxybenzoic acid.[2]

Step 3: Demethylation of 2,6-Dimethoxybenzoic Acid. The resulting 2,6-dimethoxybenzoic

acid is demethylated using aluminium chloride to yield the final product, 2,6-
dihydroxybenzoic acid.[2]

General Kolbe-Schmitt Carboxylation of Resorcinol
This classical method produces a mixture of resorcylic acid isomers.

Resorcinol Alkali Metal ResorcinateAlkali Metal Hydroxide Mixture of 2,4- and
2,6-Dihydroxybenzoic Acid

1. CO2, Heat, Pressure
2. Acidification 2,6-Dihydroxybenzoic AcidSeparation

Click to download full resolution via product page

Kolbe-Schmitt synthesis of resorcylic acids.

Experimental Details:

A dry alkali metal salt of resorcinol is subjected to a stream of carbon dioxide under pressure

and elevated temperature. The resulting product is then treated with acid to yield a mixture of

2,4- and 2,6-dihydroxybenzoic acid. Separation of the isomers can be achieved by various

methods, including fractional crystallization.

Spectroscopic Data
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A summary of available spectroscopic data for the characterization of 2,6-dihydroxybenzoic
acid is presented in Table 2.

Spectroscopic Technique Data Availability and Source

¹H NMR
Spectra available from ChemicalBook and

SpectraBase.[6][7]

¹³C NMR Data available in various chemical databases.

Mass Spectrometry
GC-MS data available in the NIST Mass

Spectrometry Data Center.[1]

Infrared (IR) FTIR spectra available from various sources.[1]

Raman Spectroscopy Data available in chemical databases.[1]

Biological Significance and Applications
2,6-Dihydroxybenzoic acid is a naturally occurring secondary metabolite found in some plants

and microorganisms.[8] Its own biological activity, such as DPPH radical scavenging and

antimicrobial effects, is considered relatively weak.[9] However, its importance lies in its role as

a precursor to more complex and biologically active molecules. For instance, it is a key

component of certain resorcylic acid lactones, a class of fungal polyketides that exhibit a broad

range of biological activities, including anticancer properties.[10]

In the field of synthetic chemistry, 2,6-dihydroxybenzoic acid is a valuable intermediate for

the production of various agrochemicals, pharmaceuticals, and dyes, owing to the reactivity of

its phenolic hydroxyl and carboxylic acid groups.[3]

Conclusion
2,6-Dihydroxybenzoic acid, since its initial low-yield synthesis in the late 19th century, has

become a readily accessible and important chemical intermediate. The development of high-

yield synthetic routes has facilitated its use in a variety of industrial and research applications.

While not a potent bioactive molecule in its own right, its role as a foundational element in the

synthesis of more complex structures underscores its enduring significance in the fields of

chemistry and drug discovery. This guide has provided a comprehensive overview of its history,
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synthesis, and properties to aid researchers and professionals in leveraging this versatile

compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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